Cas no 128562-95-8 (4-(Trifluoromethyl)-1H-indole)
4-(Trifluoromethyl)-1H-indole structure
Product Name:4-(Trifluoromethyl)-1H-indole
CAS No:128562-95-8
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD09954766
CID:838101
PubChem ID:19803703
Update Time:2025-04-19
4-(Trifluoromethyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)-1H-indole
- 4-(Trifluoromethyl)-indole
- 1H-Indole, 4-(trifluoroMethyl)-
- 4-(Trifluoromethyl)indole
- 4-trifluoromethylindole
- 4-Trifluoromethyl-1H-indole
- YTVBZSLUNRYKID-UHFFFAOYSA-N
- STL557296
- BBL103486
- RB3279
- CM13621
- AS06064
- SY047290
- AB0035398
- ST2418050
-
- MDL: MFCD09954766
- Inchi: 1S/C9H6F3N/c10-9(11,12)7-2-1-3-8-6(7)4-5-13-8/h1-5,13H
- InChI Key: YTVBZSLUNRYKID-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=C1C=CN2)(F)F
Computed Properties
- Exact Mass: 185.04500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Topological Polar Surface Area: 15.8
Experimental Properties
- Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 256.7±35.0 ºC (760 Torr),
- Flash Point: 109.0±25.9 ºC,
- Solubility: Very slightly soluble (0.33 g/l) (25 º C),
- PSA: 15.79000
- LogP: 3.18670
4-(Trifluoromethyl)-1H-indole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
4-(Trifluoromethyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091661-1g |
4-(Trifluoromethyl)-1H-indole |
128562-95-8 | 95% | 1g |
£101.00 | 2022-03-01 | |
| Fluorochem | 091661-5g |
4-(Trifluoromethyl)-1H-indole |
128562-95-8 | 95% | 5g |
£353.00 | 2022-03-01 | |
| Fluorochem | 091661-10g |
4-(Trifluoromethyl)-1H-indole |
128562-95-8 | 95% | 10g |
£655.00 | 2022-03-01 | |
| abcr | AB444128-1 g |
4-(Trifluoromethyl)-1H-indole, 95%; . |
128562-95-8 | 95% | 1g |
€256.20 | 2023-04-22 | |
| abcr | AB444128-5 g |
4-(Trifluoromethyl)-1H-indole, 95%; . |
128562-95-8 | 95% | 5g |
€756.90 | 2023-04-22 | |
| abcr | AB444128-10 g |
4-(Trifluoromethyl)-1H-indole; 95% |
128562-95-8 | 10g |
€1,028.00 | 2022-08-31 | ||
| Apollo Scientific | PC902315-250mg |
4-(trifluoromethyl)-1H-indole |
128562-95-8 | 97% | 250mg |
£62.00 | 2025-02-22 | |
| Apollo Scientific | PC902315-1g |
4-(trifluoromethyl)-1H-indole |
128562-95-8 | 97% | 1g |
£87.00 | 2025-02-22 | |
| Apollo Scientific | PC902315-5g |
4-(trifluoromethyl)-1H-indole |
128562-95-8 | 97% | 5g |
£290.00 | 2025-02-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T23700-250mg |
4-(Trifluoromethyl)-1H-indole |
128562-95-8 | 98% | 250mg |
¥264.0 | 2023-09-06 |
4-(Trifluoromethyl)-1H-indole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:128562-95-8)4-(Trifluoromethyl)-1H-indole
Order Number:A22772
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):295.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:128562-95-8)4-(TRIFLUOROMETHYL)-1H-INDOLE
Order Number:sfd4686
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
4-(Trifluoromethyl)-1H-indole Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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